479347-86-9

NBQX disodium salt

In Stock

• CAS RN:
• 479347-86-9

• Formula:
• C12H6N4Na2O6S

• InChI:
• InChI=1S/C12H8N4O6S.2Na/c13-23(21,22)8-3-1-2-5-9(8)7(16(19)20)4-6-10(5)15-12(18)11(17)14-6;;/h1-4H,(H,14,17)(H,15,18)(H2,13,21,22);;/q;2*+1/p-2

• InChIKey:
• SVJKYIUJRJEABK-UHFFFAOYSA-L

• Water soluble, potent, selective and competitive AMPA / kainate receptor antagonist. Neuroprotective and anticonvulsant in vivo. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
  Ionotropic glutamate receptors can be divided into three groups, depending on whether they are activated by α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), kainate, or N-methyl-D-aspartate (NMDA). NBQX is a water-soluble receptor antagonist which targets both AMPA- and kainate-sensitive glutamate receptors (IC50 = 0.15 and 4.8 µM, respectively). It does not block the NMDA-sensitive glutamate receptor (IC50 = ≥ 90 µM). NBQX can be used in isolated neurons, tissues, or in vivo.
  
  

NBQX disodium salt

• CAS RN:
• 118876-58-7; 479347-86-9

• Formula:
• C12H6N4Na2O6S

• InChI:
• InChI=1S/C12H8N4O6S.2Na/c13-23(21,22)8-3-1-2-5-9(8)7(16(19)20)4-6-10(5)15-12(18)11(17)14-6;;/h1-4H,(H,14,17)(H,15,18)(H2,13,21,22);;/q;2*+1/p-2

• InChIKey:
• SVJKYIUJRJEABK-UHFFFAOYSA-L

• NBQX disodium salt is a useful research compound. Its molecular formula is C12H6N4Na2O6S and its molecular weight is 380.24. The purity is usually 95%.